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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B153818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Glycofurol, a versatile solvent and penetration enhancer used in
pharmaceutical formulations. The information is compiled to assist researchers, scientists, and
drug development professionals in maintaining the integrity and performance of this excipient.

Chemical and Physical Properties

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a clear,
colorless to slightly yellow, almost odorless liquid. It is miscible with water and many organic
solvents, making it a valuable component in a variety of pharmaceutical preparations.

Table 1: Physicochemical Properties of Glycofurol
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Property Value

) a-[(Tetrahydro-2-furanyl)methyl]-w-hydroxy-
Chemical Name '
poly(oxy-1,2-ethanediyl)

CAS Number 31692-85-0
Molecular Formula (C2H40)NCsH1002
Appearance Clear, colorless to slightly yellow liquid

Miscible with water, ethanol, and other organic

Solubility

solvents
Boiling Point 100-145 °C at 0.4 mm Hg
Density Approximately 1.09 g/mL at 25 °C

Stability Profile

Glycofurol is generally considered a stable compound under recommended storage
conditions. However, like many organic molecules, it can be susceptible to degradation under
certain environmental stresses.

General Stability:

e Glycofurol is stable under normal ambient temperatures and pressures.|[1]

e |tis combustible and should be kept away from open flames and high temperatures.
e Incompatibility has been noted with strong oxidizing agents.[2][3]

Forced Degradation Studies: Forced degradation studies are crucial for understanding the
intrinsic stability of a substance and for developing stability-indicating analytical methods. While
specific quantitative data from forced degradation studies on Glycofurol is not readily available
in the public domain, general principles of such studies, as outlined by the International Council
for Harmonisation (ICH) guidelines, would apply. These studies typically involve exposing the
substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and light.
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Recommended Storage Conditions

To ensure the long-term stability and quality of Glycofurol, the following storage conditions are

recommended based on information from various suppliers and safety data sheets:

Table 2: Recommended Storage Conditions for Glycofurol

Condition Recommendation Rationale
) Store in a well-closed To prevent contamination and
Container ) ) )
container.[2] exposure to air and moisture.
Storage under an inert o o
] To minimize oxidative
Atmosphere atmosphere, such as nitrogen, )
i degradation.
is recommended.[2]
Store in a cool, dry place.[2]
Specific recommendations _
To slow down potential
Temperature often state to store below

+30°C or between 10°C -
25°C.[3][4]

degradation reactions.

Light Exposure

Protect from light.[2]

To prevent photolytic

degradation.

Incompatibilities

Store separately from strong

oxidizing agents.[2][3]

To avoid potentially hazardous

reactions.

Potential Degradation Pathways

While specific degradation pathways for Glycofurol have not been extensively detailed in the

available literature, potential degradation can be inferred from its chemical structure, which

contains an ether linkage and a primary alcohol. The tetrahydrofurfuryl group itself can also be

susceptible to degradation.

Below is a theoretical representation of a potential degradation pathway focusing on the

tetrahydrofurfuryl alcohol moiety, which could be initiated by oxidation.
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Caption: Theoretical oxidative degradation of the Glycofurol primary alcohol.

Experimental Protocols: A General Approach to
Forced Degradation Studies

The following is a generalized experimental protocol for conducting a forced degradation study
on Glycofurol, based on ICH Q1A(R2) guidelines. This protocol should be adapted and
validated for specific laboratory conditions and analytical methods.

Objective: To investigate the intrinsic stability of Glycofurol under various stress conditions and
to identify potential degradation products.

Materials:

Glycofurol

e Hydrochloric acid (HCI), 1N

e Sodium hydroxide (NaOH), 1N

e Hydrogen peroxide (H202), 3%

o High-purity water

o Acetonitrile (HPLC grade)

e pH meter

o HPLC system with a suitable detector (e.g., UV, MS)

o Photostability chamber
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e Oven
Methodology:

o Preparation of Stock Solution: Prepare a stock solution of Glycofurol in a suitable solvent
(e.g., a mixture of acetonitrile and water).

e Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with 1N HCI and keep at a specified temperature
(e.g., 60°C) for a defined period. Neutralize the solution before analysis.

o Base Hydrolysis: Mix the stock solution with 1IN NaOH and keep at a specified
temperature (e.g., 60°C) for a defined period. Neutralize the solution before analysis.

o Oxidative Degradation: Mix the stock solution with 3% H202 and store at room
temperature for a defined period.

o Thermal Degradation: Expose a solid or liquid sample of Glycofurol to dry heat in an oven
at a high temperature (e.g., 80°C) for a defined period.

o Photostability: Expose the Glycofurol solution to light providing an overall illumination of
not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less
than 200-watt hours/square meter in a photostability chamber.

e Sample Analysis:
o At specified time points, withdraw samples from each stress condition.

o Analyze the samples using a validated stability-indicating HPLC method to determine the
remaining concentration of Glycofurol and to detect any degradation products.

The workflow for such a study can be visualized as follows:
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Caption: General workflow for a forced degradation study of Glycofurol.

Conclusion
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Glycofurol is a stable excipient when stored under the recommended conditions of a cool, dry,
and dark environment, preferably under an inert atmosphere and in a well-closed container. It
is crucial to avoid contact with strong oxidizing agents. While specific quantitative data on its
degradation under stress conditions are limited in publicly available literature, adherence to the
outlined storage and handling guidelines will ensure its quality and performance in
pharmaceutical applications. For critical applications, it is recommended to perform in-house
stability studies to establish appropriate handling and formulation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Glycofurol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153818#understanding-the-stability-and-storage-
conditions-for-glycofurol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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